Cas no 86152-46-7 (Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate)

Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate structure

86152-46-7 structure

Product Name:Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate

CAS No:86152-46-7

MF:C₆H₁₀N₄O₂

MW:170.16920042038

MDL:MFCD05668081

CID:582776

PubChem ID:2048020

Update Time:2024-10-26

Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole-3-acetic acid, 5-amino-, ethyl ester
- ethyl 2-(3-amino-1H-1,2,4-triazol-5-yl)acetate
- Ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)acetate
- ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate
- AK411260
- Ethyl (5-Amino-4H-1,2,4-triazol-3-yl)acetate
- ethyl 5-amino-1H-1,2,4-triazole-3-acetate
- ethyl 2-(5-amino-1H-1,2,4-triazol-3-yl)acetate
- NWORJPBMFMZKAQ-UHFFFAOYSA-N
- STK503115
- SBB018814
- BBV-3
- Ethyl 5-amino-1H-1,2,4-triazole-3-acetate (ACI)
- CS-0151593
- AKOS006344242
- DS-18694
- AKOS005168731
- Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate, AldrichCPR
- DTXSID50365898
- Ethyl2-(5-amino-4H-1,2,4-triazol-3-yl)acetate
- CHEMBL495085
- SCHEMBL22950631
- ALBB-004333
- C76793
- AKOS005171242
- MFCD05668081
- EN300-232136
- ethyl 2-(5-amino-2H-1,2,4-triazol-3-yl)acetate
- 86152-46-7
- DB-141944
- Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate
- MDL： MFCD05668081
- Inchi： 1S/C6H10N4O2/c1-2-12-5(11)3-4-8-6(7)10-9-4/h2-3H2,1H3,(H3,7,8,9,10)
- InChI Key： NWORJPBMFMZKAQ-UHFFFAOYSA-N
- SMILES： O=C(CC1NC(N)=NN=1)OCC

Computed Properties

Exact Mass: 170.08037557g/mol
Monoisotopic Mass: 170.08037557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 93.9

Experimental Properties

Boiling Point: 394.3°C at 760 mmHg

Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate Pricemore >>

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Fluorochem	044987-1g	Ethyl (5-Amino-4H-1,2,4-triazol-3-yl)acetate	86152-46-7		1g	￡287.00	2022-03-01
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Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate Production Method

Production Method 1

141-82-2

79-17-4

86152-46-7

Reaction Conditions

Reference

Synthesis and some reactions of 3-R-1,2,4-triazol-5-ylacetic acids

Kofman, T. P.; et al, Zhurnal Organicheskoi Khimii, 1995, 31(2), 270-5

Production Method 2

143832-52-4

86152-46-7

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Ethanol ; 1 h, reflux
1.2 Reagents: Sodium acetate Solvents: Water ; pH 5 - 6

Reference

Synthesis of esters and amides of 5-amino-1,2,4-triazole-3-carboxylic and 5-amino-1,2,4-triazol-3-ylacetic acids

Chernyshev, V. M.; et al, Russian Journal of Applied Chemistry, 2006, 79(5), 783-786

Production Method 3

143832-52-4

86152-46-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 4 h, reflux; reflux → rt
1.2 Reagents: Potassium hydroxide Solvents: Water ; pH 7 - 8, rt

Reference

Design, synthesis and molecular modeling study of acylated 1,2,4-triazole-3-acetates with potential anti-inflammatory activity

Abdel-Megeed, Ashraf M.; et al, European Journal of Medicinal Chemistry, 2009, 44(1), 117-123

Production Method 4

143832-52-4

86152-46-7

Reaction Conditions

Reference

Synthesis and some reactions of 3-R-1,2,4-triazol-5-ylacetic acids

Kofman, T. P.; et al, Zhurnal Organicheskoi Khimii, 1995, 31(2), 270-5

Production Method 5

2318-25-4

79-17-4

86152-46-7

Reaction Conditions

1.1 Solvents: Acetic acid

Reference

Synthesis of C-azolylacetic acid esters via ethyl carbethoxyacetimidate

Kiseleva, V. V.; et al, Izvestiya Akademii Nauk SSSR, 1990, (9), 2075-84

Production Method 6

141-82-2

79-17-4

463-79-6

86152-46-7

Reaction Conditions

1.1 Solvents: Water ; 60 - 70 °C; 4 h, heated; rt
1.2 Reagents: Potassium hydroxide ; rt; 2 h, rt → 100 °C; 100 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, rt
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 4 h, reflux; reflux → rt
2.2 Reagents: Potassium hydroxide Solvents: Water ; pH 7 - 8, rt

Reference

Design, synthesis and molecular modeling study of acylated 1,2,4-triazole-3-acetates with potential anti-inflammatory activity

Abdel-Megeed, Ashraf M.; et al, European Journal of Medicinal Chemistry, 2009, 44(1), 117-123